Cas no 2229212-68-2 (tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate
• CAS No: 2229212-68-2
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5928541
• PubChem ID: 165620457
• Update Time: 2025-08-05

tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate
• 2229212-68-2
• EN300-1893810
• tert-butyl N-[3-amino-2-(2,4-dihydroxyphenyl)propyl]carbamate

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(19)16-8-9(7-15)11-5-4-10(17)6-12(11)18/h4-6,9,17-18H,7-8,15H2,1-3H3,(H,16,19)
• InChI Key： URTBAGSROSFPEV-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC(=CC=1O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate

Introduction to tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate (CAS No. 2229212-68-2)

tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate (CAS No. 2229212-68-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBA-DHP, is a tert-butyl carbamate derivative that features a unique combination of an amino group and a dihydroxyphenyl moiety. The structural complexity and functional group diversity of TBA-DHP make it a valuable candidate for various biological and therapeutic applications.

The tert-butyl carbamate group in TBA-DHP is known for its ability to enhance the stability and solubility of the molecule, which are crucial properties for drug development. The presence of the dihydroxyphenyl moiety, on the other hand, confers specific biological activities, such as antioxidant and anti-inflammatory effects. These properties have been extensively studied in recent research, highlighting the potential of TBA-DHP in the treatment of various diseases.

Recent studies have shown that tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate exhibits potent antioxidant activity. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. The dihydroxyphenyl group in TBA-DHP is particularly effective in scavenging free radicals due to its ability to donate hydrogen atoms and stabilize radical intermediates.

In addition to its antioxidant properties, TBA-DHP has demonstrated anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. TBA-DHP has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines are key mediators of inflammation and are involved in the pathogenesis of many chronic inflammatory diseases. By modulating cytokine production, TBA-DHP may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The tert-butyl carbamate group in TBA-DHP also contributes to its pharmacokinetic properties. This group can enhance the lipophilicity of the molecule, which is important for its absorption and distribution within the body. Furthermore, the tert-butyl carbamate can act as a prodrug moiety, which can be cleaved by esterases in vivo to release the active metabolite. This prodrug strategy can improve the bioavailability and reduce the toxicity of the compound.

Recent advancements in computational chemistry have facilitated the structural optimization of tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of TBA-DHP. These studies have identified key structural features that contribute to its biological activity and have guided the design of more potent analogs.

The potential therapeutic applications of tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate are not limited to its antioxidant and anti-inflammatory properties. Research has also explored its neuroprotective effects. In vitro studies using neuronal cell lines have shown that TBA-DHP can protect cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that TBA-DHP may have potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate in various therapeutic settings. Preliminary results from phase I trials have shown that TBA-DHP is well-tolerated with minimal side effects. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease indications.

In conclusion, tert-butyl N-3-amino-2-(2,4-dihydroxyphenyl)propylcarbamate (CAS No. 2229212-68-2) is a promising compound with a diverse range of biological activities. Its unique chemical structure combines functional groups that confer antioxidant, anti-inflammatory, and neuroprotective properties. Ongoing research continues to uncover new applications for TBA-DHP, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.